(1R)-1-(3-Fluoro-4-methylphenyl)prop-2-enylamine

• Molecular Formula: C10H12FN
• Molecular Weight: 165.21 g/mol
• IUPAC Name: (1R)-1-(3-fluoro-4-methylphenyl)prop-2-en-1-amine
• InChI: InChI=1S/C10H12FN/c1-3-10(12)8-5-4-7(2)9(11)6-8/h3-6,10H,1,12H2,2H3/t10-/m1/s1
• InChI Key: IWYIGOHZXIOOKM-SNVBAGLBSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)[C@@H](C=C)N)F
• Canonical SMILES: CC1=C(C=C(C=C1)C(C=C)N)F

Description

(1R)-1-(3-Fluoro-4-methylphenyl)prop-2-enylamine is a chiral amine characterized by a propenylamine backbone attached to a 3-fluoro-4-methylphenyl group. The (1R) stereochemistry is critical for its biological activity and physicochemical properties. Structurally, the compound combines a fluorine atom at the meta position and a methyl group at the para position on the aromatic ring, which influence its electronic, steric, and hydrogen-bonding capabilities.

Characterization techniques such as 1H NMR, FT-IR, and mass spectrometry (as employed in for similar amines) are essential for verifying its structure and stereochemical purity. Crystallographic tools like SHELXL and ORTEP-3 () could further resolve its three-dimensional configuration, particularly for understanding solid-state interactions .

Comparison with Similar Compounds

Key Features :

• Chemical Formula : C₁₀H₁₂FN (inferred from ).
• Stereochemistry : (1R) configuration ensures enantioselective interactions in biological systems.
• Functional Groups : Propenylamine (primary amine), fluorine (electron-withdrawing), and methyl (electron-donating) substituents.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share structural similarities with (1R)-1-(3-Fluoro-4-methylphenyl)prop-2-enylamine , differing primarily in substitution patterns and stereochemistry:

Compound Name	Substituents	Configuration	Key Structural Differences
(1R)-1-(2,3-Difluoro-4-methylphenyl)-2-methylpropylamine ()	2,3-Difluoro, 4-methyl	(1R)	Additional fluorine at ortho position; branched propylamine chain
(1R)-2,2-Dimethyl-1-[4-(trifluoromethyl)phenyl]propylamine ()	4-Trifluoromethyl	(1R)	Trifluoromethyl (strongly electron-withdrawing) replaces fluoro/methyl
(R,R)-Mannich base from	Cyclohexanone-derived	(R,R)	Cyclohexanone backbone; tertiary amine

Analysis :

• Fluorine Substitution : The meta-fluoro group in the target compound balances electron withdrawal and steric effects, whereas 2,3-difluoro analogs () enhance electronegativity but may reduce solubility due to increased lipophilicity .
• Methyl vs. Trifluoromethyl : The 4-methyl group in the target compound provides modest steric bulk, while 4-trifluoromethyl () significantly increases electron withdrawal and metabolic stability .
• Backbone Variations: Propenylamine vs.

Physical and Chemical Properties

Property	Target Compound	(1R)-1-(2,3-Difluoro-4-methylphenyl)-2-methylpropylamine	(1R)-2,2-Dimethyl-1-[4-(trifluoromethyl)phenyl]propylamine
Melting Point	Not reported	Likely higher due to difluoro substitution (cf. 175–176°C in )	Lower (trifluoromethyl increases lipophilicity)
Solubility	Moderate (amine + fluorine)	Reduced (increased fluorine content)	Poor (strongly hydrophobic CF₃)
Hydrogen Bonding	Amine (donor), fluorine (acceptor)	Enhanced acceptor capacity (dual fluorine)	Limited (CF₃ lacks H-bond donors)

Key Observations :

• The primary amine in the target compound enables stronger hydrogen bonding compared to tertiary amines (e.g., Mannich bases in ) .
• Fluorine positioning (meta vs. ortho) influences dipole interactions and crystal packing, as seen in Etter’s hydrogen-bonding graph sets () .